Cas no 885521-28-8 (3-Iodo-1H-indazol-4-amine)

3-Iodo-1H-indazol-4-amine is a heterocyclic organic compound featuring an indazole core substituted with an iodine atom at the 3-position and an amino group at the 4-position. This structure makes it a valuable intermediate in pharmaceutical and agrochemical research, particularly in the synthesis of biologically active molecules. The iodine substituent enhances its reactivity in cross-coupling reactions, such as Suzuki or Sonogashira couplings, enabling efficient derivatization. The amino group provides a versatile handle for further functionalization, expanding its utility in medicinal chemistry. Its well-defined reactivity and stability under standard conditions make it a practical choice for targeted synthetic applications.
3-Iodo-1H-indazol-4-amine structure
3-Iodo-1H-indazol-4-amine structure
Product Name:3-Iodo-1H-indazol-4-amine
CAS No:885521-28-8
MF:C7H6IN3
MW:259.047112941742
MDL:MFCD07781576
CID:840495
PubChem ID:24728195
Update Time:2025-06-07

3-Iodo-1H-indazol-4-amine Chemical and Physical Properties

Names and Identifiers

    • 3-Iodo-1H-indazol-4-amine
    • 3-iodo-2H-indazol-4-amine
    • 4-Amino-3-iodo (1H)indazole
    • 4-Amino-3-iodo-1H-indazol...
    • 3-Iodo-1H-indazol-4-amine (ACI)
    • MFCD07781576
    • DTXSID30646253
    • 4-AMINO-3-IODO-1H-INDAZOLE
    • SY234022
    • DB-077967
    • PB18822
    • CS-0051330
    • AS-33762
    • 885521-28-8
    • 1H-Indazol-4-amine, 3-iodo-
    • AKOS022173007
    • 4-Amino-3-iodo(1H)indazole
    • MDL: MFCD07781576
    • Inchi: 1S/C7H6IN3/c8-7-6-4(9)2-1-3-5(6)10-11-7/h1-3H,9H2,(H,10,11)
    • InChI Key: GZUAQXRBNAOVGW-UHFFFAOYSA-N
    • SMILES: IC1C2C(=CC=CC=2N)NN=1

Computed Properties

  • Exact Mass: 258.96064g/mol
  • Monoisotopic Mass: 258.96064g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 11
  • Rotatable Bond Count: 0
  • Complexity: 153
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.6
  • Topological Polar Surface Area: 54.7Ų

3-Iodo-1H-indazol-4-amine Pricemore >>

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